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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641 Get Quote

Extensive research into the applications of N-Isopropylmethylamine in organic chemistry

reveals its role as a versatile reagent and building block rather than a catalyst in organic

reactions. Despite a comprehensive search for its use in organocatalysis, asymmetric catalysis,

or as a general base catalyst, no significant evidence or documented applications for N-
Isopropylmethylamine in a catalytic capacity were identified in the scientific literature.

N-Isopropylmethylamine, a secondary amine with the chemical formula (CH₃)₂CHNHCH₃, is

primarily utilized as a reactant or a precursor in the synthesis of more complex molecules,

particularly in the pharmaceutical and materials science sectors.

Established Applications of N-
Isopropylmethylamine:
While not functioning as a catalyst, N-Isopropylmethylamine plays a crucial role in several

synthetic processes:

Pharmaceutical Synthesis: It serves as a key intermediate in the preparation of various

active pharmaceutical ingredients (APIs). For instance, it is used in the synthesis of novel

tryptamine derivatives, which are of interest in drug development.[1][2]

Polymer Chemistry: The compound is employed in the generation of in situ micelles with

distinct sizes through sequential self-assembly of stimuli-responsive amphiphilic block
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copolymers.[1][2] This application is significant in the field of nanotechnology and drug

delivery.

Chemical Synthesis: N-Isopropylmethylamine is a reactant in palladium-catalyzed

carbonylation reactions. Specifically, it undergoes oxidative cross double carbonylation with

alcohols to form oxamates.[3] In this context, the amine is consumed and incorporated into

the final product, which is characteristic of a reagent, not a catalyst.

Synthesis of N-Isopropylmethylamine:
Several methods for the synthesis of N-Isopropylmethylamine itself have been documented,

often involving the reaction of isopropyl alcohol or isopropyl halides with methylamine under

various conditions.

Due to the absence of any data supporting the catalytic use of N-Isopropylmethylamine, the

creation of detailed application notes, experimental protocols, and mechanistic diagrams for its

role as a catalyst is not possible at this time. Researchers and professionals in drug

development should view N-Isopropylmethylamine as a valuable amine building block for the

construction of target molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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